Cas no 145130-50-3 (5-Phenyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 145130-50-3
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1072093
• PubChem ID: 78577
• Update Time: 2025-04-20

5-Phenyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one
• HMS1522C11
• BRD-K96094007-001-01-4
• Z50145997
• IDI1_030989
• BDBM50578091
• ALBB-019753
• 5-Phenyl-4H-pyrazol-3-ol
• Maybridge4_000407
• CHEMBL4861042
• EN300-69581
• N10055
• NCGC00177613-01
• 3H-Pyrazol-3-one, 2,4-dihydro-5-phenyl-
• 3-phenyl-4,5-dihydro-1h-pyrazol-5-one
• 3Ph5OxoPyrazol
• 4860-93-9
• SCHEMBL2375581
• DTXSID20964094
• 3-phenyl-1H-pyrazol-5(4H)-one
• 145130-50-3
• 3-phenylpyrazol-5-one
• BRD-K96094007-001-02-2
• SY083866
• BS-3872
• EINECS 225-463-8
• CS-0094278
• CCG-47077
• 2-Pyrazolin-5-one, 3-phenyl-
• 3-phenyl-1,4-dihydropyrazol-5-one
• 5-PHENYL-2,4-DIHYDROPYRAZOL-3-ONE
• 3-Phenyl-2-pyrazolin-5-one
• 5-Phenyl-2,4-dihydro-3H-pyrazol-3-one #
• AKOS000265763
• SR-01000636724-1
• MFCD00100937

• Inchi： 1S/C9H8N2O/c12-9-6-8(10-11-9)7-4-2-1-3-5-7/h1-5H,6H2,(H,11,12)
• InChI Key： OXRSFHYBIRFJSF-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų